Cas no 2034486-55-8 (N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide)
2034486-55-8 structure
Product Name:N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide
CAS No:2034486-55-8
MF:C15H14F3N3O2S
MW:357.3508
CID:5351282
Update Time:2023-11-21
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl]ethyl]thiophene-3-carboxamide
- N-(2-(4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl)ethyl)thiophene-3-carboxamide
- N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide
-
- Inchi: 1S/C15H14F3N3O2S/c16-15(17,18)13-10-7-23-5-2-11(10)20-12(21-13)1-4-19-14(22)9-3-6-24-8-9/h3,6,8H,1-2,4-5,7H2,(H,19,22)
- InChI Key: NXGIZGCWYBYVRV-UHFFFAOYSA-N
- SMILES: S1C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C([H])([H])C1N=C(C(F)(F)F)C2C([H])([H])OC([H])([H])C([H])([H])C=2N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 452
- XLogP3: 1.8
- Topological Polar Surface Area: 92.4
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6503-9069-2μmol |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-5μmol |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-10μmol |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-20μmol |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-1mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-2mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-3mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-4mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-5mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6503-9069-10mg |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide |
2034486-55-8 | 10mg |
$79.0 | 2023-09-08 |
N-{2-[4-(trifluoromethyl)-5H,7H,8H-pyrano[4,3-d]pyrimidin-2-yl]ethyl}thiophene-3-carboxamide Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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